Cas no 116170-90-2 (Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate)

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate structure

116170-90-2 structure

Product Name:Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate

CAS No:116170-90-2

MF:C₉H₁₀N₂O₂S₂

MW:242.317899227142

MDL:MFCD00085050

CID:135862

PubChem ID:474798

Update Time:2025-04-19

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
- 2-Thiophenecarboxylicacid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester
- Ethyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
- Methyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
- 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid ethyl ester
- 3-amino-4-cyano-5-methylthio-2-thiophenecarboxylic acid ethyl ester
- ethyl 3-amino-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate
- 3-Amino-2-carboethoxy-4-cyano-5-(methylthio)thiophene
- Ethyl 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylate
- CHEMBL107214
- methyl 3-amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylate
- FT-0626019
- ethyl 3-amino-4-cyano-5-(methylsulfanyl)-2-thiophenecarboxylate
- AN-584/42126138
- 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester
- SY081377
- Maybridge1_004738
- DTXSID90332988
- 116170-90-2
- AM802996
- A803568
- BRD-K91381011-001-01-4
- AS-39429
- BCP21983
- 3-Amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylic acid ethyl ester
- Ethyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate
- ethyl 3-amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylate
- CS-0036208
- 3-Amino-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid ethyl ester, AldrichCPR
- CCG-56475
- W-204895
- AKOS004123155
- MFCD00085050
- SCHEMBL623739
- HMS554P08
- SR-01000645428-1
- SB67039
- BMYKQPLSSCCDQS-UHFFFAOYSA-N
- ETHYL3-AMINO-4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
- ALBB-033984
- BBL100961
- STL554755
- DB-015654
- MDL： MFCD00085050
- Inchi： 1S/C9H10N2O2S2/c1-3-13-8(12)7-6(11)5(4-10)9(14-2)15-7/h3,11H2,1-2H3
- InChI Key： BMYKQPLSSCCDQS-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C(=C1C(=O)OCC)N)SC

Computed Properties

Exact Mass: 242.01800
Monoisotopic Mass: 242.018
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 130A^2
XLogP3: 2.6

Experimental Properties

Density: 1.37
Boiling Point: 447.3°Cat760mmHg
Flash Point: 224.3°C
Refractive Index: 1.615
PSA: 129.65000
LogP: 2.68178

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169005722-5g	Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate	116170-90-2	97%	5g	$291.60	2023-09-04
Alichem	A169005722-25g	Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate	116170-90-2	97%	25g	$858.60	2023-09-04
Chemenu	CM199649-10g	ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate	116170-90-2	97%	10g	$345	2021-08-05
TRC	E936923-50mg	Ethyl 3-Amino-4-cyano-5-(methylthio)thiophene-2-carboxylate	116170-90-2		50mg	$ 50.00	2022-06-05
TRC	E936923-100mg	Ethyl 3-Amino-4-cyano-5-(methylthio)thiophene-2-carboxylate	116170-90-2		100mg	$ 65.00	2022-06-05
TRC	E936923-500mg	Ethyl 3-Amino-4-cyano-5-(methylthio)thiophene-2-carboxylate	116170-90-2		500mg	$ 135.00	2022-06-05
Apollo Scientific	OR25286-1g	ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate	116170-90-2		1g	£105.00	2025-02-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTK463-100mg	2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester	116170-90-2	95%	100mg	￥82.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTK463-250mg	2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester	116170-90-2	95%	250mg	￥136.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTK463-500mg	2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester	116170-90-2	95%	500mg	￥229.0	2024-04-25

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Suppliers

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(CAS:116170-90-2)Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate

Order Number:A803568

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:41

Price ($):163.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

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